24,25-Epoxydammar-20(21)-en-3-one
Overview
Description
CID 91668417 is a natural product found in Aglaia rubiginosa with data available.
Scientific Research Applications
Novel Triterpenoids and Their Biological Activities
A novel triterpenoid, related to 24,25-Epoxydammar-20(21)-en-3-one, was isolated from Aglaia odorata, representing a new type of natural five-membered-ring triterpenoid named cyclodammarane. Its possible biopathway involved cyclization of squalene-2,3;22,23-diepioxide, forming 24,25-epoxydammar-20(21)-en-3-ol. This discovery contributes to the understanding of natural triterpenoid biosynthesis (Cai et al., 2005).
Anticancer Potential
Several dammarane-type triterpenes, structurally related to this compound, were isolated from Panax ginseng. These compounds, including variants of epoxydammarane, exhibited significant cytotoxic activities against various human cancer cell lines, suggesting potential for anti-cancer research and therapy development (Ma & Yang, 2015).
Synthesis and Structural Analysis
Research on 20(R)-protopanaxatriol led to the synthesis of (20R,24R)-epoxy-dammar-3β,6α,12β,25-tetraol and its epimer, which share structural similarities with this compound. These compounds' structures were determined by NMR, HR-MS, and X-ray single-crystal diffraction, providing valuable insights for further chemical synthesis and analysis of similar compounds (Liu et al., 2019).
Pharmacokinetics and Distribution Studies
A compound structurally related to this compound, isolated from red Panax ginseng, demonstrated anticancer activity. Studies on this compound's pharmacokinetic characteristics, including tissue distribution and excretion profiles in rats, provide essential data for its potential as a therapeutic agent (Zheng et al., 2020).
Cytotoxic Activities of Related Compounds
New compounds related to this compound from Panax ginseng leaves showed moderate cytotoxic activities against cancer cell lines, highlighting the potential of these triterpenes in anticancer drug research (Wang et al., 2008).
Metabolism in Mammalian Cells
Studies on 20(S)-Protopanaxadiol, a compound related to this compound, investigated its metabolism in human liver microsomes and hepatocytes. This research enhances understanding of the metabolic pathways and potential medicinal applications of similar compounds (Li et al., 2011).
Properties
IUPAC Name |
(5R,8R,9R,10R,13R,14R,17S)-17-[4-[(2S)-3,3-dimethyloxiran-2-yl]but-1-en-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H48O2/c1-19(9-12-25-27(4,5)32-25)20-13-17-29(7)21(20)10-11-23-28(6)16-15-24(31)26(2,3)22(28)14-18-30(23,29)8/h20-23,25H,1,9-18H2,2-8H3/t20-,21-,22+,23-,25+,28+,29-,30-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKRMRIDUAZDXGO-UGJKGGJJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C(=C)CCC5C(O5)(C)C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12CC[C@@H]([C@H]1CC[C@H]3[C@]2(CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C(=C)CC[C@H]5C(O5)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H48O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(Trimethylammonium)ethyl] Methanethiosulfonate Chloride](/img/no-structure.png)
